5-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one
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Overview
Description
5-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one, also known as Br-MDO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of indole, a heterocyclic organic compound that is widely found in nature. Br-MDO has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research applications.
Scientific Research Applications
Synthesis and Structural Analysis
5-Bromo-1H-indole-3-carbaldehyde 3-methoxy-benzoylhydrazone is a molecule that showcases the ability of bromo-indoles to participate in hydrogen bonding, further linking into ribbons, indicating their potential in crystallography and material science (H. M. Ali, S. N. A. Halim, S. Ng, 2005).
Biological Activities
Research into thiazolo-as-triazino indoles, derivatives of bromo-indoles, reveals their antimicrobial potential, highlighting the significance of these compounds in developing new antimicrobial agents (Nisheeth Rastogi, R. Sethi, R. S. Varma, D. Tripathi, 2009).
Synthetic Methodology Development
A study focused on the regioselective synthesis of 6-bromo-5-methoxy-1H-indole-3-carboxylic acid demonstrates the strategic advancements in synthetic methods for constructing complex molecules, which are crucial for pharmaceutical development (P. Sharma, Nutan Sharma, Gunjan Kashyap, S. Bhagat, 2020).
Anticancer Activity Exploration
The synthesis of 5-bromo derivatives of indole and spiroindole phytoalexins and their testing on human tumor cell lines has unveiled the potential of these compounds in anticancer research. Specifically, brominated compounds showed increased activity against leukemia cell lines (L. Očenášová, P. Kutschy, J. Gonda, M. Pilátová, Gabriela Gönciová, J. Mojžiš, P. Pazdera, 2015).
Discovery of Novel Compounds
Investigations into Thorectidae sponges have led to the discovery of new brominated tryptophan derivatives, showcasing the depth of chemical diversity in natural sources and its implications for drug discovery and development (Nathaniel L. Segraves, P. Crews, 2005).
Mechanism of Action
Biochemical Analysis
Biochemical Properties
It has been found that derivatives of indole, the core structure of this compound, possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Cellular Effects
It has been reported that 5-bromo derivatives of indole phytoalexins have been screened in vitro for antiproliferative/cytotoxic activity against seven human cancer cell lines . The results showed that some analogues had activity comparable to that of cisplatin, a commonly used chemotherapy drug .
Molecular Mechanism
It is known that indole derivatives can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives
Temporal Effects in Laboratory Settings
It is known that indole derivatives can exhibit a wide range of biological activities
Metabolic Pathways
Indole derivatives are known to be involved in a wide range of metabolic pathways
properties
IUPAC Name |
5-bromo-7-methoxy-1,3-dihydroindol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO2/c1-13-7-4-6(10)2-5-3-8(12)11-9(5)7/h2,4H,3H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKUJJUFNTYIDPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC2=C1NC(=O)C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.07 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1360886-58-3 |
Source
|
Record name | 5-bromo-7-methoxy-2,3-dihydro-1H-indol-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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